1-allyl-7-(2-fluorobenzyl)-3,4,9-trimethyl-1,4-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(7H,9H)-dione

• IUPAC Name: 7-[(2-fluorophenyl)methyl]-3,4,9-trimethyl-1-prop-2-enyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• InChI: InChI=1S/C20H21FN6O2/c1-5-10-26-19-22-17-16(27(19)13(3)12(2)23-26)18(28)25(20(29)24(17)4)11-14-8-6-7-9-15(14)21/h5-9,13H,1,10-11H2,2-4H3
• InChI Key: GEJHLAQZQSEPOP-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=NN(C2=NC3=C(N12)C(=O)N(C(=O)N3C)CC4=CC=CC=C4F)CC=C)C
• Molecular Formula: C20H21FN6O2
• Molecular Weight: 396.4 g/mol

Description

The compound “1-allyl-7-(2-fluorobenzyl)-3,4,9-trimethyl-1,4-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(7H,9H)-dione” is a complex organic molecule that belongs to the class of purines and triazines. These classes of compounds are known for their wide range of biological activities.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through reactions involving diamino-dimethylxanthine and hydrochloric acid. The product is then treated with alkylamines to yield the final compound.

Scientific Research Applications

Anticancer and Antimicrobial Applications

A study by Ashour et al. (2012) investigated the synthesis of new triazino and triazolo[4,3-e]purine derivatives, including compounds structurally related to the one , for their anticancer, anti-HIV-1, and antimicrobial activities. The in vitro anticancer screening showed that specific derivatives exhibited considerable activity against melanoma MALME-3M, non-small lung cancer HOP-92, and breast cancer T-47D cell lines. Furthermore, some compounds displayed moderate anti-HIV-1 activity, and others were active against bacterial strains such as P. aeruginosa and S. aureus, indicating a broad spectrum of biological activity (Ashour et al., 2012).

Synthesis and Chemical Properties

Research on the synthesis and properties of related purine analogues has been extensive, with studies exploring various synthetic routes and characterizations. Hwang et al. (2017) focused on the synthesis and molecular characterization of benzylic derivatives of triazines, providing insights into the chemical behavior and structural properties of these compounds. Such research underlines the importance of understanding the foundational chemistry to explore further applications in medicinal chemistry and drug development (Hwang et al., 2017).

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which this compound is used. For instance, some purines and triazines are known to have antitumor activity.